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Introduction

OD36 is a potent and selective macrocyclic inhibitor of Receptor-Interacting Protein Kinase 2
(RIPK2), a key signaling node in the innate immune response.[1][2][3][4] It also demonstrates
inhibitory activity against Activin A receptor type ll-like kinase 1 (ALK1) and ALK2.[1][5] With an
IC50 of 5.3 nM for RIPK2, OD36 is a valuable tool for studying inflammatory diseases and
exploring therapeutic interventions.[1][2][3][5] This document provides detailed protocols for the
preparation of OD36 stock solutions in Dimethyl Sulfoxide (DMSO), along with essential data
on its physicochemical properties, storage, and handling. Additionally, it outlines a protocol for a
common cell-based assay and illustrates the relevant signaling pathway.

Data Presentation

Quantitative data for OD36 is summarized in the tables below for easy reference and
comparison.

Table 1: Physicochemical and Pharmacological Properties of OD36
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Property Value References
Molecular Weight 330.77 g/mol [6]

Formula C16H15CIN4O2 [6]

CAS Number 1638644-62-8 [1][3]
Primary Target RIPK2 [11121[3]
RIPK2 ICso 5.3 NM [11[21131[5]
ALK2 K_d_ 37 nM [1][5]
ALK1K_d_ 90 nM [1][5]

ALK2 ICso 47 nM [1]5]

ALK2 R206H ICso 22 nM [1][5]

Table 2: Solubility and Storage of OD36

. Storage of Storage of
Solvent Solubility . References
Powder Stock Solution
> 33.33 mg/mL -80°C for 6
DMSO -20°C for 3 years [1][2]
(100.76 mM) months
-20°C for 1
50 mg/mL 4°C for 2 years [1]
month
66 mg/mL
[2]
(199.53 mM)
Ethanol 5mM [3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM OD36 Stock Solution
in DMSO
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This protocol describes the preparation of a 10 mM stock solution of OD36 in DMSO. It is
crucial to use high-purity, anhydrous DMSO to ensure maximum solubility.[1][2]

Materials:

e OD36 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes

e \ortex mixer

e Sonicator (optional)

o Calibrated analytical balance

o Pipettes

Procedure:

o Equilibration: Allow the vial of OD36 powder to equilibrate to room temperature before
opening to prevent condensation.

o Weighing: Carefully weigh the desired amount of OD36 powder using a calibrated analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.31 mg of
OD36 (Molecular Weight = 330.77 g/mol ).

¢ Dissolution:

o Transfer the weighed OD36 powder into a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO. For a 10 mM solution from 3.31 mg of
OD36, add 1 mL of DMSO.

o Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.[7]

o Ensuring Complete Solubilization (if necessary):
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o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes.[7]

o Alternatively, warm the solution in a 37-40°C water bath for 10-15 minutes. Avoid
excessive heat to prevent compound degradation.[7]

o Visually inspect the solution to ensure no particulate matter remains.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[1][8]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2]

Protocol 2: Cell-Based Assay for Inhibition of BMP-6-
induced Smad1/5 Phosphorylation

This protocol provides a general method to assess the inhibitory activity of OD36 on the ALK2
pathway by measuring the phosphorylation of Smad1/5 in response to BMP-6 stimulation.[1]

Materials:

KS483 cells (or other suitable cell line expressing ALK2)

o Complete cell culture medium

e OD36 DMSO stock solution (prepared as in Protocol 1)

e Bone Morphogenetic Protein 6 (BMP-6)

¢ Phosphate-Buffered Saline (PBS)

 Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

o BCA protein assay kit

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/pdf/Overcoming_poor_solubility_of_Anticancer_agent_36_in_DMSO.pdf
https://www.benchchem.com/pdf/Overcoming_poor_solubility_of_Anticancer_agent_36_in_DMSO.pdf
https://www.medchemexpress.com/od36.html
https://www.reprocell.com/product-catalog/qkine-growth-factors-and-cytokines/handling-and-storage-faq
https://www.medchemexpress.com/od36.html
https://www.selleckchem.com/products/od36.html
https://www.benchchem.com/product/b15542864?utm_src=pdf-body
https://www.medchemexpress.com/od36.html
https://www.benchchem.com/product/b15542864?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o SDS-PAGE gels and Western blot apparatus

e Primary antibodies: anti-phospho-Smad1/5, anti-total-Smad1/5, anti-GAPDH (or other
loading control)

e HRP-conjugated secondary antibody
e Chemiluminescent substrate
Procedure:

o Cell Seeding: Seed KS483 cells in a multi-well plate at a density that will result in 70-80%
confluency at the time of treatment.

e Pre-treatment with OD36:

o Prepare serial dilutions of OD36 in complete culture medium from the DMSO stock
solution. A typical concentration range to test is 0.1 uM to 1 pM.[1][5]

o Ensure the final DMSO concentration in the culture medium is below 0.5% to avoid
cytotoxicity.[9] Include a vehicle control (medium with the same concentration of DMSO).

o Remove the old medium from the cells and add the medium containing the different
concentrations of OD36 or vehicle control.

o Incubate the cells for the desired pre-treatment time (e.g., 24 hours).[1][5]
e Stimulation:

o Following pre-treatment, stimulate the cells with BMP-6 at a final concentration of 50
ng/mL for a specified time (e.g., 30-60 minutes).[1]

e Cell Lysis:
o Wash the cells with ice-cold PBS.

o Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice.
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o Scrape the cells and collect the lysates.

o Protein Quantification and Western Blotting:
o Determine the protein concentration of each lysate using a BCA assay.

o Perform SDS-PAGE and Western blotting according to standard procedures to detect
phospho-Smad1/5, total Smad1/5, and the loading control.

e Data Analysis:

o Quantify the band intensities and normalize the phospho-Smad1/5 signal to the total
Smad1/5 and loading control signals.

o Compare the levels of p-Smad1/5 in OD36-treated cells to the vehicle-treated, BMP-6
stimulated control to determine the inhibitory effect of OD36.

Mandatory Visualizations
Signaling Pathway of RIPK2 Inhibition by OD36
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Caption: OD36 inhibits the NOD/RIPK2 signaling pathway.
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Experimental Workflow for OD36 Stock Preparation

Start: Obtain OD36 Powder
and Anhydrous DMSO

Equilibrate OD36 vial
to room temperature

Weigh precise amount
of OD36 powder

Add calculated volume of DMSO
and vortex vigorously

Is the solution clear?

Yes No

Apply sonication or

Aliquot into single-use tubes gentle heat (37-40°C)

Store at -80°C (long-term)
or -20°C (short-term)

End: Ready-to-use
OD36 stock solution

Click to download full resolution via product page
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Caption: Workflow for preparing OD36 stock solution in DMSO.

Safety and Handling

OD36 is intended for research use only.[1][5] Standard laboratory safety precautions should be
followed when handling this compound. Wear appropriate personal protective equipment
(PPE), including gloves, a lab coat, and safety glasses. In case of contact with eyes or skin,
rinse thoroughly with water.[10] For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.[6][10]

Disclaimer: This document is for informational purposes only and is not a substitute for the
user's own judgment and expertise. Users should consult the original literature and supplier's
instructions for the most up-to-date and complete information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparing OD36 Stock Solutions in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542864#preparing-od36-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b15542864#preparing-od36-stock-solution-in-dmso
https://www.benchchem.com/product/b15542864#preparing-od36-stock-solution-in-dmso
https://www.benchchem.com/product/b15542864#preparing-od36-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15542864?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

